Cas no 137747-50-3 ( )
structure
Product Name:
CAS No:137747-50-3
MF:C8H6FNO2
MW:167.137145519257
CID:875419
PubChem ID:21459107
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-fluoro-3-hydroxy-4-methoxy-
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- Inchi： 1S/C8H6FNO2/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-3,11H,1H3
- InChI Key： FKBZHXRWRUFAQA-UHFFFAOYSA-N
- SMILES： FC1=C(C#N)C=CC(=C1O)OC
Computed Properties
- Exact Mass: 167.03828
- Monoisotopic Mass: 167.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 53.25
Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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